molecular formula C₄H₆N₂O₃ B105313 (4s)-2-Oxoimidazolidine-4-carboxylic acid CAS No. 41371-53-3

(4s)-2-Oxoimidazolidine-4-carboxylic acid

Cat. No. B105313
CAS RN: 41371-53-3
M. Wt: 130.1 g/mol
InChI Key: KZKRPYCBSZIQKN-REOHCLBHSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4S)-2-Oxoimidazolidine-4-carboxylic acid and its derivatives are a class of compounds that have been extensively studied due to their potential pharmacological properties and their utility as chiral auxiliaries in organic synthesis. These compounds have been shown to exhibit a range of biological activities, including angiotensin-converting enzyme (ACE) inhibitory activity, which is significant in the treatment of hypertension . Additionally, they have been utilized as chiral auxiliaries in kinetic resolution and dynamic kinetic resolution processes, which are important for the stereoselective synthesis of amino acids and other biologically active compounds .

Synthesis Analysis

The synthesis of (4S)-2-Oxoimidazolidine-4-carboxylic acid derivatives has been achieved through various methods. One approach involves the preparation of 3-acyl-1-alkyl-2-oxoimidazolidine-4-carboxylic acid derivatives, which have shown potent in vitro ACE inhibitory activities . Another method includes the use of 2-oxoimidazolidine-4-carboxylate as a chiral auxiliary in the kinetic resolution by stereospecific amination, leading to the formation of enantiomerically enriched products . The dynamic kinetic resolution of these compounds has also been explored for the stereoselective synthesis of α-amino acids, demonstrating the versatility of these compounds in organic synthesis .

Molecular Structure Analysis

The molecular structure of (4S)-2-Oxoimidazolidine-4-carboxylic acid derivatives plays a crucial role in their biological activity and their effectiveness as chiral auxiliaries. The stereochemistry of these compounds is particularly important, as it influences their ability to selectively inhibit enzymes such as the angiotensin-converting enzyme and the hepatitis C virus NS3-4A serine protease . The X-ray crystal structure of an inhibitor bound to the protease has been presented, highlighting the importance of the molecular structure in the design of enzyme inhibitors .

Chemical Reactions Analysis

The chemical reactivity of (4S)-2-Oxoimidazolidine-4-carboxylic acid derivatives has been exploited in various reactions. These compounds have been used in stereoselective carbon-carbon bond formation through dynamic kinetic resolution, leading to the synthesis of chiral α-alkyl succinic acid derivatives and chiral β-amino acid derivatives . Additionally, 2-oxoimidazolidine-1,3-disulfonic acid, a related compound, has been used as a recoverable catalyst for the green synthesis of novel organic compounds, demonstrating the potential of these derivatives in sustainable chemistry .

Physical and Chemical Properties Analysis

The physical and chemical properties of (4S)-2-Oxoimidazolidine-4-carboxylic acid derivatives are influenced by their molecular structure. These properties are critical for their biological activity and their application in organic synthesis. The derivatives exhibit potent ACE inhibitory activities, which are attributed to their specific stereochemistry . The ability to use these compounds as chiral auxiliaries in various stereoselective reactions further underscores their chemical versatility and the importance of understanding their physical and chemical properties .

Scientific Research Applications

  • Sustainable Corrosion Inhibitors

    • Field : Material Science
    • Application : The compound is used as a corrosion inhibitor .
    • Method : The compound is applied to the surface of the material to prevent corrosion .
    • Results : The application of the compound significantly reduces the rate of corrosion, thereby increasing the lifespan of the material .
  • Therapeutic Applications and Biological Studies

    • Field : Biomedicine
    • Application : The compound is used in the synthesis of oligonucleotides for therapeutic applications and biological studies .
    • Method : The compound is incorporated into oligonucleotides, which are then used in various biomedical applications .
    • Results : The use of the compound enhances the binding affinity and resistance to degradation of the oligonucleotides, thereby improving their effectiveness in targeted applications .
  • Cosmetic Applications

    • Field : Cosmetic Science
    • Application : The compound is used in the formulation of hyaluronic acid soft-tissue fillers .
    • Method : The compound is mixed with hyaluronic acid to create a filler that can be injected into the skin .
    • Results : The application of the compound enhances the performance of the filler, improving its texture and longevity .
  • Battery Configurations

    • Field : Electrical Engineering
    • Application : The compound is used in the configuration of batteries .
    • Method : The compound is incorporated into the battery’s structure to enhance its performance .
    • Results : The use of the compound improves the battery’s capacity and voltage potential .
  • Remote-Controlled Devices

    • Field : Electronics
    • Application : The compound is used in the batteries of remote-controlled devices .
    • Method : The compound is incorporated into the battery’s structure to enhance its performance .
    • Results : The use of the compound improves the battery’s capacity and voltage potential, enhancing the performance of the device .
  • Hyaluronic Acid Soft-Tissue Fillers

    • Field : Plastic and Reconstructive Surgery
    • Application : The compound is used in the formulation of hyaluronic acid soft-tissue fillers .
    • Method : The compound is mixed with hyaluronic acid to create a filler that can be injected into the skin .
    • Results : The application of the compound enhances the performance of the filler, improving its texture and longevity .
  • Battery Configurations

    • Field : Electrical Engineering
    • Application : The compound is used in the configuration of batteries .
    • Method : The compound is incorporated into the battery’s structure to enhance its performance .
    • Results : The use of the compound improves the battery’s capacity and voltage potential .
  • Remote-Controlled Devices

    • Field : Electronics
    • Application : The compound is used in the batteries of remote-controlled devices .
    • Method : The compound is incorporated into the battery’s structure to enhance its performance .
    • Results : The use of the compound improves the battery’s capacity and voltage potential, enhancing the performance of the device .

Safety And Hazards

This would involve studying the compound’s toxicity, flammability, and environmental impact. Material safety data sheets (MSDS) are often used as a source of this information.


Future Directions

This would involve a discussion of potential future research directions, such as new synthetic methods, applications, or investigations into the compound’s properties or reactivity.


Please note that the availability and depth of information on these topics can vary greatly depending on the specific compound and the extent to which it has been studied. For a less-studied compound, some of this information may not be available. For a more thoroughly studied compound, there may be a wealth of information available in the scientific literature.


properties

IUPAC Name

(4S)-2-oxoimidazolidine-4-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H6N2O3/c7-3(8)2-1-5-4(9)6-2/h2H,1H2,(H,7,8)(H2,5,6,9)/t2-/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KZKRPYCBSZIQKN-REOHCLBHSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(NC(=O)N1)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1[C@H](NC(=O)N1)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H6N2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

130.10 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(4s)-2-Oxoimidazolidine-4-carboxylic acid

CAS RN

41371-53-3
Record name 2-Imidazolidine-4-carboxylic acid
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041371533
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name (4S)-2-oxoimidazolidine-4-carboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(4s)-2-Oxoimidazolidine-4-carboxylic acid
Reactant of Route 2
(4s)-2-Oxoimidazolidine-4-carboxylic acid
Reactant of Route 3
(4s)-2-Oxoimidazolidine-4-carboxylic acid
Reactant of Route 4
Reactant of Route 4
(4s)-2-Oxoimidazolidine-4-carboxylic acid
Reactant of Route 5
(4s)-2-Oxoimidazolidine-4-carboxylic acid
Reactant of Route 6
(4s)-2-Oxoimidazolidine-4-carboxylic acid

Citations

For This Compound
3
Citations
H KUBOTA, K NUNAMI, M YAMAGism, S NrsrnMOT… - Chart, 1991 - jlc.jst.go.jp
A diastereoselective synthesis of imidapril (1), which is under clinical study as an antihypertensive drug based on its angiotensin converting enzyme (ACE)—inhibitory activity, was …
Number of citations: 0 jlc.jst.go.jp
窪田均, 沼波憲一, 山岸正文, 西本茂… - Chemical and …, 1991 - jlc.jst.go.jp
A diastereoselective syntesis of imidapril (1), which is under clinical study as an antihypertensive drug based on its angiotensin converting enzyme (ACE)-inhibitory activity, was …
Number of citations: 3 jlc.jst.go.jp
H KUBOTA, K NUNAMI, M YAMAGISHI… - Chemical and …, 1991 - jstage.jst.go.jp
A diastereoselective syntesis of imidapril (1), which is under clinical study as an antihypertensive drug based on its angiotensin converting enzyme (ACE)-inhibitory activity, was …
Number of citations: 7 www.jstage.jst.go.jp

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.